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Compound of Interest

Compound Name: ATV-FX1 sodium salt

CAS No.: 1315629-79-8

Cat. No.: B565548

Get Quote

Structural Elucidation & Pharmacological Profiling
of the Atorvastatin Oxidative Degradant[1][2][3]
Executive Summary
ATV-FX1 Sodium Salt (CAS: 1315629-79-8) is not a therapeutic agent but a high-value

pharmaceutical reference standard used in the quality control of Atorvastatin.[1][2][3] It is a

complex, fused-ring oxidative degradant formed via the photo-oxidation of the pyrrole moiety in

Atorvastatin.[1][2][3] Its presence serves as a critical stability indicator in drug substance

manufacturing, mandated for monitoring by regulatory pharmacopoeias (USP/EP) to ensure

drug purity and safety.[1][2][3]

Chemical Structure & Properties[1][2][3][4][5]
The structure of ATV-FX1 represents a radical departure from the parent statin due to the

oxidative rearrangement of the central pyrrole ring into a tricyclic oxireno-pyrrolo-oxazine

system.[1][2][3]
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Property Specification

Common Name ATV-FX1 Sodium Salt

Synonyms

Atorvastatin Cyclic (Fluorophenyl) Impurity;

Atorvastatin Epoxy Pyrrolooxazin 7-Hydroxy

Analog

CAS Number
1315629-79-8 (Sodium Salt); 873950-18-6 (Free

Acid)

Molecular Formula C₃₃H₃₄FN₂NaO₇

Molecular Weight 612.62 g/mol

Appearance White to Off-White Solid

Solubility
Soluble in Methanol, DMSO; Slightly soluble in

Water

Stability
Hygroscopic; Light-sensitive (precursor to

further degradation)

Structural Analysis
Unlike the planar pyrrole of Atorvastatin, ATV-FX1 features a 3,10-dioxa-6-azatricyclo[4.4.0.0

]decane core.[1][2][3]

Core Transformation: The pyrrole ring undergoes oxidation to form an endoperoxide

intermediate, which rearranges into a fused system containing an epoxide (oxirene) and a

1,3-oxazine ring.[1][2][3]

Stereochemistry: The absolute configuration of the side chain (3R, 5R) is generally retained,

but the core cyclization introduces new chiral centers at the ring fusion points.[1][2][3]

Mechanism of Formation (Chemical Pathway)
ATV-FX1 is generated through a Singlet Oxygen (
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) mediated [4+2] cycloaddition.[1][2][3] This is a non-enzymatic, photochemical mechanism that
occurs when Atorvastatin is exposed to light (UV/VIS) or chemical oxidants.[1][2][3]

The Pathway:

Excitation: Atorvastatin absorbs photons, generating singlet oxygen.[1][2][3]

Endoperoxide Formation:

attacks the pyrrole ring at the C2 and C5 positions, forming an unstable endoperoxide
intermediate.[1][2][3]

Rearrangement: The endoperoxide undergoes nucleophilic attack by the amide carbonyl

oxygen or the hydroxyl group of the side chain, leading to ring expansion and epoxide

formation.[1][2][3]

Stabilization: The resulting tricyclic structure (ATV-FX1) is a stable isolate under ambient

conditions.[1][2][3]

Diagram: Photo-Oxidative Degradation Pathway
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Caption: The chemical cascade transforming Atorvastatin into ATV-FX1 via an unstable

endoperoxide intermediate.

Experimental Protocols
4.1. Synthesis & Isolation of Reference Standard
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To generate ATV-FX1 for use as a standard, a controlled oxidative degradation protocol is

required.[1][2][3]

Reagents:

Atorvastatin Calcium (Pure API)[1][2][3]

Acetonitrile (ACN), HPLC Grade[1][2][3]

Hydrogen Peroxide (H₂O₂), 30%[1][2][3]

Sodium Hydroxide (NaOH), 1N[1][2][3]

Protocol:

Dissolution: Dissolve 100 mg of Atorvastatin Calcium in 50 mL of Acetonitrile:Water (80:20

v/v).

Alkalinization: Adjust pH to 9.0–10.0 using 1N NaOH. Rationale: Alkaline conditions favor the

formation of the FX1 isomer over the FXA regioisomer.[1][2][3]

Oxidation: Add 500 µL of 30% H₂O₂. Alternatively, expose the solution to direct sunlight or a

Xenon arc lamp (765 W/m²) for 4–6 hours.[1][2][3]

Monitoring: Monitor reaction progress via HPLC every 60 minutes until the parent peak area

decreases by ~40%.

Quenching: Neutralize with dilute phosphoric acid to pH 7.0.

Purification: Isolate the ATV-FX1 fraction using Preparative HPLC (C18 column, Gradient

ACN/Buffer).

Salt Formation: Treat the isolated free acid fraction with stoichiometric Sodium 2-

ethylhexanoate to precipitate the sodium salt.[1][2][3]

4.2. Analytical Profiling (HPLC-UV)
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This method separates ATV-FX1 from the parent drug and other impurities (e.g., ATV-Lactone).

[1][2][3]

Parameter Condition

Column
C18 Reverse Phase (e.g., Zorbax SB-C18, 250

x 4.6 mm, 5 µm)

Mobile Phase A
Ammonium Acetate Buffer (0.05 M, pH 4.[1][2]

[3]5)

Mobile Phase B Acetonitrile : Tetrahydrofuran (90:[1][2][3]10)

Flow Rate 1.0 mL/min

Gradient
0-15 min: 40% B; 15-35 min: 40%→70% B; 35-

45 min: 70% B

Detection UV at 246 nm

Retention Time
Atorvastatin: ~12 min; ATV-FX1: ~14-16 min

(Relative Retention ~1.[1][2][3]2)

Diagram: Isolation & Quality Control Workflow
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Sample Preparation
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Caption: Analytical workflow for the detection and quantification of ATV-FX1 in pharmaceutical

samples.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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